Cas no 603965-77-1 (Ethyl 2-(piperazin-1-yl)pyrimidine-5-carboxylate)

Ethyl 2-(piperazin-1-yl)pyrimidine-5-carboxylate is a versatile heterocyclic compound featuring a pyrimidine core substituted with a piperazine moiety and an ethyl ester group. This structure imparts significant reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The piperazine ring enhances solubility and bioavailability, while the ester group offers flexibility for further functionalization. Its well-defined chemical properties facilitate precise modifications, enabling applications in drug discovery, particularly for kinase inhibitors and CNS-targeting agents. The compound’s stability under standard conditions ensures reliable handling and storage. Its synthetic utility and structural features make it a preferred choice for researchers developing novel bioactive molecules.

Ethyl 2-(piperazin-1-yl)pyrimidine-5-carboxylate structure

603965-77-1 structure

Product Name:Ethyl 2-(piperazin-1-yl)pyrimidine-5-carboxylate

CAS No:603965-77-1

MF:C₁₁H₁₆N₄O₂

MW:236.270341873169

CID:843817

PubChem ID:11253343

Update Time:2025-05-20

Ethyl 2-(piperazin-1-yl)pyrimidine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(piperazin-1-yl)pyrimidine-5-carboxylate
- 5-Pyrimidinecarboxylic acid, 2-(1-piperazinyl)-, ethyl ester
- ethyl 2-piperazin-1-ylpyrimidine-5-carboxylate
- DTXSID60460202
- F88046
- SCHEMBL386644
- CS-0298972
- EN300-13320230
- DA-34396
- 603965-77-1
- Inchi： 1S/C11H16N4O2/c1-2-17-10(16)9-7-13-11(14-8-9)15-5-3-12-4-6-15/h7-8,12H,2-6H2,1H3
- InChI Key： WGCSHLUYKRADNA-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C=NC(=NC=1)N1CCNCC1)=O

Computed Properties

Exact Mass: 236.12748
Monoisotopic Mass: 236.12732577g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 248
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.2
Topological Polar Surface Area: 67.4Å²

Experimental Properties

Density: 1.189
Boiling Point: 407.2°C at 760 mmHg
Flash Point: 200.1°C
Refractive Index: 1.54
PSA: 67.35

Ethyl 2-(piperazin-1-yl)pyrimidine-5-carboxylate Pricemore >>

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